Cas no 862730-26-5 (Phenol, 2-amino-6-chloro-4-methyl-)

• Product Name: Phenol, 2-amino-6-chloro-4-methyl-
• CAS No: 862730-26-5
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 1847950
• PubChem ID: 17609471
• Update Time: 2025-04-21

Phenol, 2-amino-6-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-6-chloro-4-methyl-
• SCHEMBL4544561
• 2-amino-6-chloro-4-methylphenol
• AKOS000111144
• 862730-26-5
• DTXSID701304840
• BXZDSKCPOYLYSK-UHFFFAOYSA-N

• Inchi： 1S/C7H8ClNO/c1-4-2-5(8)7(10)6(9)3-4/h2-3,10H,9H2,1H3
• InChI Key： BXZDSKCPOYLYSK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C)C=1)N)O

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų